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Introduction
Y-29794 is a potent and selective inhibitor of prolyl endopeptidase (PREP) and Rho-associated

coiled-coil containing protein kinase (ROCK).[1][2] The Rho/ROCK signaling pathway is a

critical regulator of various cellular processes, including cell adhesion, migration, and

proliferation, and its dysregulation is implicated in numerous diseases, including cancer and

neurological disorders.[3][4] The ability to non-invasively image the distribution and activity of

ROCK in vivo would be a valuable tool for understanding its role in disease and for the

development of novel therapeutics targeting this pathway. Positron Emission Tomography

(PET) is a highly sensitive molecular imaging technique that allows for the quantitative

visualization of biological processes in vivo through the use of radiolabeled tracers.[5] This

document provides detailed application notes and protocols for the synthesis of a carbon-11

([11C]) labeled version of Y-29794, ([11C]Y-29794), and its use in preclinical PET imaging

studies to assess ROCK expression and occupancy.

Signaling Pathway
The Rho/ROCK signaling pathway is initiated by the activation of the small GTPase RhoA.

Activated RhoA (RhoA-GTP) binds to and activates ROCK, which in turn phosphorylates a

variety of downstream substrates, leading to the regulation of the actin cytoskeleton and other

cellular functions.
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Automated Radiosynthesis Workflow for [11C]Y-29794
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Preclinical PET Imaging Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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